![molecular formula C15H12FN3O3S B5786599 N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide](/img/structure/B5786599.png)
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide, also known as FNPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FNPA is a member of the thiosemicarbazone family of compounds, which have been shown to possess a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. In
Mechanism of Action
The mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer growth and inflammation. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide has been shown to inhibit the activity of ribonucleotide reductase, an enzyme involved in DNA synthesis and repair, which is overexpressed in many cancer cells. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide also inhibits the NF-κB signaling pathway, which plays a key role in inflammation and cancer growth.
Biochemical and Physiological Effects
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the inhibition of pro-inflammatory cytokine production, and the induction of apoptosis in cancer cells. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide is its relatively low solubility in aqueous solutions, which may limit its use in certain assays. Additionally, more research is needed to fully understand the mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide and its potential side effects.
Future Directions
There are several potential future directions for research on N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide. One area of interest is the development of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine the optimal dosing and administration of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide in animal models and clinical trials. Another area of interest is the development of new derivatives of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide with improved solubility and bioavailability. Finally, more research is needed to fully understand the mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide and its potential side effects, which will be important for the development of safe and effective therapeutic agents.
Synthesis Methods
The synthesis of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide involves the reaction of 2-fluoro-5-nitroaniline with thiosemicarbazide, followed by acylation with phenylacetyl chloride. The resulting compound is then purified by recrystallization to obtain N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide in high purity. This method has been optimized to produce N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide in high yield and purity, making it suitable for further research.
Scientific Research Applications
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide has been extensively studied for its potential therapeutic applications, including its anti-tumor and anti-inflammatory properties. In vitro studies have shown that N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide inhibits the growth and proliferation of cancer cells, including breast, lung, and prostate cancer cells. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages and monocytes.
properties
IUPAC Name |
N-[(2-fluoro-5-nitrophenyl)carbamothioyl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O3S/c16-12-7-6-11(19(21)22)9-13(12)17-15(23)18-14(20)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,17,18,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYIYKBXUUWWMLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-fluoro-5-nitrophenyl)carbamothioyl]-2-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.